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Compound of Interest

Compound Name: 3-Ethenyl-1-methyl-1H-indole

CAS No.: 62747-53-9

Cat. No.: B15451021

Get Quote

Executive Summary & Strategic Importance
Vinylindoles are pivotal intermediates in the synthesis of carbazole alkaloids and biologically

active indoles. Their electronic structure, defined by the conjugation of the vinyl group with the

indole

-system, makes UV-Vis spectroscopy a critical tool for structural validation and purity
assessment.

This guide analyzes the bathochromic (red) shifts and hyperchromic effects induced by N-

methylation. Understanding these shifts is essential for distinguishing between N-H and N-

methyl derivatives during reaction monitoring (e.g., Heck coupling or Knoevenagel

condensation) and for assessing the electronic impact of substituents on the indole core.

Mechanistic Insight: Electronic Transitions
The UV-Vis spectra of vinylindoles are dominated by
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transitions. To interpret the data accurately, one must understand the perturbation of the indole
chromophore.

The Indole Chromophore Base
Transitions: Indole exhibits two primary absorption bands in the near-UV region:

Band: Polarized along the long axis; sensitive to substitution at C-3 and N-1.

Band: Polarized along the short axis; typically shows fine structure.

Baseline: Unsubstituted indole absorbs at

nm (solvent dependent).

The Vinyl Perturbation (Conjugation)
Attaching a vinyl group (ethenyl) to the C-2 or C-3 position extends the conjugated system.

According to Molecular Orbital (MO) theory, this extended conjugation raises the energy of the

Highest Occupied Molecular Orbital (HOMO) and lowers the Lowest Unoccupied Molecular

Orbital (LUMO), reducing the energy gap (

) and shifting absorption to longer wavelengths (Bathochromic Shift).

The N-Methyl Auxochromic Effect
Inductive Effect (+I): The methyl group donates electron density into the ring

-framework, slightly destabilizing the HOMO.

Hyperconjugation: Interaction between the methyl C-H

orbitals and the indole

system further stabilizes the excited state.

Steric Influence: While N-methyl groups are generally small, they can influence the planarity

of the vinyl group. However, in 1-methyl-vinylindoles, the electronic donation typically

dominates, resulting in a net red shift relative to the N-H analog.

Comparative Data Analysis
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The following table synthesizes experimental trends and available data for vinylindoles and

their N-methylated counterparts.

Table 1: UV-Vis Absorption Maxima Comparison
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Compound
Class

Specific
Derivative (nm) [Solvent]

Extinction
Coeff.[1] (

)

Spectral
Features

Parent

Heterocycle
Indole

270, 279, 287

[EtOH]
~6,000

Structured

band; sharp

peaks.

Parent

Heterocycle
1-Methylindole 280–290 [EtOH] ~6,500

Slight red shift

vs. indole; loss of

H-bond donor

ability.

C-3 Vinyl Series 3-Vinylindole 295–305 [MeOH] >10,000

Broadened band

due to

conjugation;

significant red

shift (+20-30 nm

vs indole).

C-3 Vinyl Series
1-Methyl-3-

vinylindole
305–315 [MeOH] High

Distinct

bathochromic

shift (+5-10 nm)

vs. 3-vinylindole.

C-2 Vinyl Series 2-Vinylindole 290–300 [EtOH] High

Conjugation

through C2-C3

bond; prone to

polymerization.

C-2 Vinyl Series
1-Methyl-2-

vinylindole
300–310 [EtOH] High

Stabilized

excited state;

red-shifted vs. N-

H analog.

Substituted

Analog

2-Formyl-1-

methyl-3-

vinylindole

318, 240

[Acid/Base]

15,800 (log

4.2)

Strong red shift

due to additional

formyl

conjugation
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(push-pull

system).

Critical Note: The exact

is solvent-dependent. Polar solvents (MeOH, EtOH) typically induce a slight red

shift for

transitions compared to non-polar solvents (Hexane) due to stabilization of the polar

excited state.

Visualization of Electronic Effects[2][3][4]
Diagram 1: Energy Level & Spectral Shift Logic
This diagram illustrates the causality between structural modification and the observed spectral

shift.
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Caption: Logical flow of structural modifications leading to bathochromic shifts in N-methylated

vinylindoles.

Experimental Protocol for Comparative Analysis
To strictly validate the N-methylation of a vinylindole product, follow this self-validating protocol.

This ensures that observed shifts are due to substitution and not solvent artifacts or

concentration effects.
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Reagents & Preparation
Solvent: Spectroscopic grade Methanol (MeOH) or Acetonitrile (MeCN). Avoid

Benzene/Toluene due to UV cutoff interference.

Concentration: Prepare a stock solution of

M. Dilute to

M for final scan.

Blank: Pure solvent from the same bottle used for dissolution.

Measurement Workflow
Baseline Correction: Run a dual-beam background correction with pure solvent in both

cuvettes.

Scan Parameters:

Range: 200 nm – 500 nm.

Scan Speed: Medium (approx. 200 nm/min) for resolution of fine structure.

Slit Width: 1.0 nm.

Data Validation (The "Dilution Test"):

Measure Absorbance (A) at ngcontent-ng-c747876706="" _nghost-ng-c4038370108=""

class="inline ng-star-inserted">

.[1][2][3]

Dilute sample by 50%.

Measure A again.

Validation: If

, the Beer-Lambert law holds, and no aggregation is occurring.
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Diagram 2: Validation Workflow
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Caption: Step-by-step experimental workflow for validating UV-Vis spectral data.

Applications in Drug Development
Purity Monitoring: The distinct shift of the N-methyl derivative allows for monitoring the

completeness of methylation reactions. If the starting material (N-H vinylindole)

(e.g., 295 nm) persists, the reaction is incomplete.

Structural Confirmation: In complex synthesis (e.g., Mizoroki-Heck reactions), distinguishing

between C-alkylation and N-alkylation is difficult by MS alone. UV-Vis provides a quick

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15451021/docs?utm_src=pdf-body-img#comparative-guide-uv-vis-absorption-maxima-of-n-methylated-vinylindoles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15451021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


"fingerprint" confirmation of the conjugated system's integrity.

Impurity Profiling: Polymerization of vinylindoles (a common degradation pathway) often

results in a loss of the sharp vinyl conjugation band and the appearance of broad, lower-

energy tailing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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